Cas no 1340281-94-8 (4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid)
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid
- AKOS012339566
- EN300-1140337
- 1340281-94-8
-
- Inchi: 1S/C11H19N3O2/c1-4-12-10(11(15)16)5-6-14-9(3)7-8(2)13-14/h7,10,12H,4-6H2,1-3H3,(H,15,16)
- InChI Key: OBSIKANIKNHMIY-UHFFFAOYSA-N
- SMILES: OC(C(CCN1C(C)=CC(C)=N1)NCC)=O
Computed Properties
- Exact Mass: 225.147726857g/mol
- Monoisotopic Mass: 225.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 67.2Ų
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1140337-1.0g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid |
1340281-94-8 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1140337-0.05g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid |
1340281-94-8 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1140337-0.1g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid |
1340281-94-8 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1140337-0.25g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid |
1340281-94-8 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1140337-0.5g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid |
1340281-94-8 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1140337-1g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid |
1340281-94-8 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1140337-2.5g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid |
1340281-94-8 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1140337-5g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid |
1340281-94-8 | 95% | 5g |
$2443.0 | 2023-10-26 | |
| Enamine | EN300-1140337-10g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid |
1340281-94-8 | 95% | 10g |
$3622.0 | 2023-10-26 |
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid
4-(3,5-Dimethyl-1H-Pyrazol-1-yl)-2-(Ethylamino)Butanoic Acid: A Comprehensive Overview
4-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid, also known by its CAS number 1340281-94-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug development. In this article, we will delve into the properties, synthesis, and biological activities of this compound, while incorporating the latest research findings to provide a comprehensive understanding.
The chemical structure of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid consists of a pyrazole ring substituted with two methyl groups at positions 3 and 5. The pyrazole moiety is connected to a butanoic acid backbone via an ethylamino group at position 2. This arrangement imparts the molecule with both acidic and basic functionalities, making it versatile for various chemical reactions and biological interactions.
Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The presence of the pyrazole ring in 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid contributes to its potential as a bioisostere or a scaffold for drug design. Researchers have explored the ability of this compound to act as a template for developing inhibitors of key enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders.
The synthesis of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by functionalization to introduce the ethylamino and butanoic acid groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound.
In terms of biological activity, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid has shown promise in preclinical studies as a modulator of cellular signaling pathways. For instance, research published in 2023 demonstrated its ability to inhibit the activity of certain kinases involved in tumor growth and metastasis. Additionally, studies have explored its potential as an anti-inflammatory agent by targeting key inflammatory mediators.
The pharmacokinetic properties of this compound are also under investigation. Early data suggest that it exhibits moderate solubility and permeability, which are critical factors for its absorption and distribution within the body. Researchers are currently optimizing its bioavailability through structural modifications aimed at improving its stability and reducing potential toxicity.
In conclusion, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid, with its unique chemical structure and promising biological activities, represents a valuable lead compound for further exploration in drug discovery. As research continues to uncover its full potential, this molecule may pave the way for innovative therapeutic strategies across various disease areas.
1340281-94-8 (4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)